Cas no 1454700-89-0 ((3'S,5'R)-6-Bromo-4'-methoxy-3',5'-dimethylspiro[3H-indene-2,1'-cyclohexane]-1-one)

• Product Name: (3'S,5'R)-6-Bromo-4'-methoxy-3',5'-dimethylspiro[3H-indene-2,1'-cyclohexane]-1-one
• CAS No: 1454700-89-0
• MF: C₁₇H₂₁BrO₂
• MW: 337.251444578171
• MDL: MFCD30475485
• CID: 2097301
• Update Time: 2025-07-16

(3'S,5'R)-6-Bromo-4'-methoxy-3',5'-dimethylspiro[3H-indene-2,1'-cyclohexane]-1-one Chemical and Physical Properties

Names and Identifiers

• IN00076730
• (1r,3S,4r,5R)-6'-bromo-4-methoxy-3,5-dimethyl-1',3'-dihydrospiro[cyclohexane-1,2'-indene]-1'-one
• (1
• A,3R,4
• A,5S)-rel-6'-bromo-4-methoxy-3,5-dimethylspiro[cyclohexane-1,2'-inden]-1'(3'H)-one
• (3'S,5'R)-6-Bromo-4'-methoxy-3',5'-dimethylspiro[3H-indene-2,1'-cyclohexane]-1-one

• MDL： MFCD30475485
• Inchi： 1S/C17H21BrO2/c1-10-7-17(8-11(2)15(10)20-3)9-12-4-5-13(18)6-14(12)16(17)19/h4-6,10-11,15H,7-9H2,1-3H3/t10-,11+,15?,17?
• InChI Key： JWYYEBDAFMKCAM-BYLKNLIBSA-N
• SMILES： BrC1C=CC2=C(C=1)C(C1(C2)C[C@H](C)C([C@H](C)C1)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 383
• Topological Polar Surface Area: 26.3

Additional information on (3'S,5'R)-6-Bromo-4'-methoxy-3',5'-dimethylspiro[3H-indene-2,1'-cyclohexane]-1-one

Introduction to (3'S,5'R)-6-Bromo-4'-methoxy-3',5'-dimethylspiro[3H-indene-2,1'-cyclohexane]-1-one (CAS No. 1454700-89-0)

(3'S,5'R)-6-Bromo-4'-methoxy-3',5'-dimethylspiro[3H-indene-2,1'-cyclohexane]-1-one (CAS No. 1454700-89-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique spirocyclic structure, which includes a bromine substituent, a methoxy group, and two methyl groups. The spirocyclic framework provides a rigid and well-defined conformation that can influence the compound's biological activity and pharmacological properties.

The spirocyclic structure of (3'S,5'R)-6-Bromo-4'-methoxy-3',5'-dimethylspiro[3H-indene-2,1'-cyclohexane]-1-one is particularly noteworthy due to its potential to enhance the compound's stability and bioavailability. Spirocyclic compounds are known for their ability to modulate protein-protein interactions and bind to specific biological targets with high affinity and selectivity. This makes them valuable candidates for drug discovery and development.

Recent studies have explored the pharmacological properties of (3'S,5'R)-6-Bromo-4'-methoxy-3',5'-dimethylspiro[3H-indene-2,1'-cyclohexane]-1-one in various therapeutic areas. One notable area of research is its potential as an anticancer agent. The bromine substituent and the methoxy group contribute to the compound's ability to interact with specific cellular targets involved in cancer progression. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibited significant antiproliferative activity against several human cancer cell lines, including breast, lung, and colon cancer cells.

In addition to its anticancer properties, (3'S,5'R)-6-Bromo-4'-methoxy-3',5'-dimethylspiro[3H-indene-2,1'-cyclohexane]-1-one has also been investigated for its anti-inflammatory effects. Inflammation is a key factor in many chronic diseases, and compounds that can effectively reduce inflammation without causing significant side effects are highly sought after. Research conducted by a team at the University of California found that this compound inhibited the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide-stimulated macrophages. This suggests that it could be a promising candidate for treating inflammatory disorders.

The synthesis of (3'S,5'R)-6-Bromo-4'-methoxy-3',5'-dimethylspiro[3H-indene-2,1'-cyclohexane]-1-one involves a series of well-defined chemical reactions. The spirocyclic core can be constructed through a [2+2] cycloaddition reaction followed by functional group manipulations to introduce the bromine, methoxy, and methyl substituents. The stereochemistry of the compound is crucial for its biological activity, and careful control over the reaction conditions is necessary to ensure the desired stereoisomer is obtained.

Pharmacokinetic studies have shown that (3'S,5'R)-6-Bromo-4'-methoxy-3',5'-dimethylspiro[3H-indene-2,1'-cyclohexane]-1-one has favorable pharmacokinetic properties. It exhibits good oral bioavailability and a reasonable half-life in vivo, which are important factors for its potential use as an oral therapeutic agent. Additionally, the compound has shown low toxicity in preclinical studies, making it a promising candidate for further development.

One of the challenges in developing (3'S,5'R)-6-Bromo-4'-methoxy-3',5'-dimethylspiro[3H-indene-2,1'-cyclohexane]-1-one as a therapeutic agent is optimizing its drug-like properties. This includes improving its solubility and permeability to enhance its absorption and distribution in the body. Researchers are exploring various strategies such as prodrug approaches and nanoparticle formulations to address these issues.

In conclusion, (3'S,5'R)-6-Bromo-4'-methoxy-3',5'-dimethylspiro[3H-indene-2,1'-cyclohexane]-1-one (CAS No. 1454700-89-0) is a promising compound with potential applications in cancer therapy and anti-inflammatory treatments. Its unique spirocyclic structure and favorable pharmacological properties make it an attractive candidate for further research and development in medicinal chemistry. As more studies are conducted to elucidate its mechanisms of action and optimize its therapeutic potential, this compound could play a significant role in advancing the treatment of various diseases.